1H-Imidazole-4,5-dicarboxylic acid 4-[(4-amino-phenyl)-amide] 5-methylamide

• IUPAC Name: 4-N-(4-aminophenyl)-5-N-methyl-1H-imidazole-4,5-dicarboxamide
• InChI: InChI=1S/C12H13N5O2/c1-14-11(18)9-10(16-6-15-9)12(19)17-8-4-2-7(13)3-5-8/h2-6H,13H2,1H3,(H,14,18)(H,15,16)(H,17,19)
• InChI Key: CNIFNMYBLJUKQF-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(N=CN1)C(=O)NC2=CC=C(C=C2)N
• Molecular Formula: C12H13N5O2
• DSSTOX Substance ID: DTXSID90356982
• Molecular Weight: 259.26 g/mol
• CAS No.: 436088-53-8

Description

1H-Imidazole-4,5-dicarboxylic acid 4-[(4-amino-phenyl)-amide] 5-methylamide is a useful research compound. Its molecular formula is C12H13N5O2 and its molecular weight is 259.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Imidazole Derivatives Synthesis : Imidazole-4,5-dicarboxylic acid derivatives are synthesized through various chemical processes, yielding compounds with unique properties and potential applications in chemistry and pharmacology. For instance, compounds with imidazole-4,5-dicarboxylic acid scaffold, when derivatized with amino acid esters, form structures that may exhibit pharmacological activities due to their conformations and the presentation of amino acid pharmacophores (Solinas et al., 2009) (Solinas et al., 2008).

• Derivatives for Material Science : Imidazole derivatives, including those derived from imidazole-4,5-dicarboxylic acid, are explored for their potential applications in material science. For example, specific derivatives have been synthesized and studied for their physical and optical properties, indicating potential utility in specialized materials and optoelectronic devices (Ghaemy et al., 2013).

• Coordination Chemistry and Catalysis : The structure of imidazole-4,5-dicarboxylic acid and its derivatives, particularly their multiple heteroatoms and protonation states, make them suitable candidates for forming complexes with transition metals. These complexes can be utilized in various fields, such as catalysis and gas separation, owing to their unique coordination modes and reactivity (Brusina et al., 2016).

• Synthesis of Complex Molecules : The imidazole scaffold is also instrumental in synthesizing complex molecules, such as peptidomimetics. The versatility of the imidazole ring allows for various substitutions and modifications, enabling the creation of molecules with potential biological activities (Skogh et al., 2013).